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An In-depth Technical Guide to the Structure-Activity Relationship of Non-steroidal
Progesterone Receptor Antagonists

A Note to the Reader: Initial analysis of the query regarding "ZK 756326" has revealed a critical
discrepancy in its stated biological target. Extensive database searches consistently identify ZK
756326 as a selective, non-peptide CCR8 chemokine receptor agonist, not a progesterone
receptor antagonist.[1][2][3][4][5][6] This guide has therefore been structured to first clarify the
established pharmacology of ZK 756326 and then to provide a comprehensive overview of the
structure-activity relationships (SAR) for a relevant class of compounds the user was likely
interested in: non-steroidal progesterone receptor antagonists.

Part 1: The True Identity of ZK 756326: A CCRS8
Agonist

ZK 756326 is a well-characterized small molecule that functions as a selective agonist for the
C-C chemokine receptor 8 (CCR8).[1][3] It does not exhibit activity as a progesterone receptor
antagonist. The key pharmacological properties of ZK 756326 are summarized below:
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e Mechanism of Action: ZK 756326 is a full agonist of the CCR8 receptor.[3] Its binding to
CCRS elicits a dose-responsive increase in intracellular calcium and stimulates extracellular
acidification in cells expressing human CCR8.[3] This signaling is mediated through Gai, as it
can be blocked by pertussis toxin.[3]

 Biological Activity: ZK 756326 inhibited the binding of the natural CCR8 ligand 1-309 (CCL1)
with an IC50 value of 1.8 uM.[2][5] It has been shown to induce chemotaxis and inhibit HIV
fusion in cells expressing CD4 and CCR8.[1][3]

o Selectivity: ZK 756326 is selective for CCR8, showing no activity at CCR4, CCR5, CXCRS,
and CXCRA4.[1] It displays greater than 28-fold selectivity over 26 other G-protein coupled
receptors (GPCRs), with some lesser selectivity at a2A and 5-HT receptors.[1]

Part 2: Structure-Activity Relationship of Non-
steroidal Progesterone Receptor Antagonists

The progesterone receptor (PR) is a crucial target in reproductive medicine and oncology.[7][8]
While steroidal modulators of PR have been available for some time, they often suffer from a
lack of selectivity and undesirable side effects.[7] This has driven the search for non-steroidal
PR antagonists with improved pharmacological profiles.[7] This section will delve into the SAR
of this important class of molecules.

The 1,2-dihydro-2,2,4-trimethyl-6-phenylquinoline
Pharmacophore

A significant breakthrough in the development of non-steroidal PR antagonists came from the
discovery of the 1,2-dihydro-2,2,4-trimethyl-6-phenylquinoline scaffold.[9] The initial lead
compound, LG001447, was identified through high-throughput screening and exhibited modest
antagonist activity on the human progesterone receptor-B (hPR-B) with an IC50 of 783 nM.[9]

Subsequent SAR studies on this scaffold revealed several key insights:

e The C(6) Aryl Group: Substitution on the C(6) aryl ring was found to be critical for antagonist
potency.[9]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1249509/docs?utm_src=pdf-body#understanding-the-structure-activity-relationship-of-zk-756326
https://www.selleckchem.com/products/zk756326.html
https://www.selleckchem.com/products/zk756326.html
https://www.selleckchem.com/products/zk756326.html
https://www.benchchem.com/product/b1249509/docs?utm_src=pdf-body#understanding-the-structure-activity-relationship-of-zk-756326
https://www.medkoo.com/products/11661
https://www.adooq.com/zk-756326-dihydrochloride.html
https://www.targetmol.com/compound/zk%20756326
https://www.selleckchem.com/products/zk756326.html
https://www.benchchem.com/product/b1249509/docs?utm_src=pdf-body#understanding-the-structure-activity-relationship-of-zk-756326
https://www.targetmol.com/compound/zk%20756326
https://www.targetmol.com/compound/zk%20756326
https://pubmed.ncbi.nlm.nih.gov/15714389/
https://vivo.weill.cornell.edu/display/pubid15790602
https://pubmed.ncbi.nlm.nih.gov/15714389/
https://pubmed.ncbi.nlm.nih.gov/15714389/
https://pubs.acs.org/doi/10.1021/jm9801915
https://pubs.acs.org/doi/10.1021/jm9801915
https://pubs.acs.org/doi/10.1021/jm9801915
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Electron-Withdrawing Groups: The introduction of electron-withdrawing substituents at the
meta position of the C(6) aryl group led to a substantial improvement in hPR modulatory
activity.[9]

o Potent Analogs:
o The C(3')-cyano substituted analog, LG120753, emerged as a potent antagonist.[9]

o The addition of a C(5')-fluoro substituent to LG120753, yielding LG120830, had a minimal
effect on in vitro activity but maintained high potency.[9]

o A C(3)-nitro group also conferred potent hPR-B antagonist activity.[9]

» Binding Affinity: The binding affinity of the C(5")-fluoro-C(3")-nitro analog for the human
progesterone receptor-A (hPR-A) was found to be comparable to that of the natural
hormone, progesterone (Ki =5 nM vs. 3 nM, respectively).[9]

The following diagram illustrates the core pharmacophore and key substitution points for this
class of compounds.
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A generalized workflow for a structure-activity relationship study.
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Substitution on C(6) Aryl hPR-B Antagonist Activity
Compound .
Ring (IC50, nM)
LG001447 (Lead) Unsubstituted 783
Potent (exact value not
LG120753 3'-Cyano -
specified) [9]
Potent (comparable to
LG120830 3'-Cyano, 5'-Fluoro
LG120753) [9]
] Potent (exact value not
Analog 12 3'-Nitro .
specified) [9]
] Potent (comparable to Analog
Analog 13 3'-Nitro, 5'-Fluoro
12) [9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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